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Compound of Interest

Compound Name: Strontium peroxide

Cat. No.: B074079 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of strontium peroxide
(SrO₂) as an oxidizing agent in pyrotechnic compositions. The information compiled is intended

to guide researchers in the formulation, synthesis, and evaluation of pyrotechnic mixtures

utilizing this compound. Strontium peroxide is a noteworthy oxidizing agent in pyrotechnics,

primarily for its ability to produce vibrant red colors.[1][2] It serves a dual role as both an

oxidizer and a colorant, particularly in military applications such as tracer ammunition and

illuminating compositions.[1]

Chemical and Physical Properties
Strontium peroxide is a white, odorless powder.[2] Key physical and chemical properties are

summarized in Table 1. It is a strong oxidizer and can increase the intensity of fires.[3]

Property Value Reference

Chemical Formula SrO₂ [2]

Molar Mass 119.62 g/mol [2]

Appearance White powder [2]

Density 4.56 g/cm³ [2]

Decomposition Temperature 215 °C [2]
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Performance in Pyrotechnic Compositions
Strontium peroxide is a key ingredient in various pyrotechnic formulations, especially those

requiring a distinct red color. Its performance is often compared with strontium nitrate, another

common oxidizer for red pyrotechnics.

Burn Rate Data
The burn rate of a pyrotechnic composition is a critical performance parameter. Limited direct

comparative studies between strontium peroxide and strontium nitrate in identical

formulations are available in the public domain. However, data from different compositions

provide insights into their relative performance.

Composition Oxidizer Fuel/Binder
Burn Rate
(cm/s)

Reference

Ternary System
Strontium

Peroxide

Magnesium / 2,4-

dinitroanisole

(DNAN)

Up to ~3.5 [4]

Red Flame

Composition
Strontium Nitrate

Magnesium /

Polyvinyl

Chloride /

Novolac Resin

0.202 [5]

Note: The compositions listed above have different fuels and binders, which significantly

influence the burn rate. Therefore, a direct comparison of the oxidizers based solely on this

data is not straightforward.

Pyrotechnic Formulations
Strontium peroxide is utilized in various military and specialized pyrotechnic compositions.
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Composition Type Ingredients
Proportions (by
weight)

Reference

Red Tracer

Composition #12 (US

M62)

Strontium Nitrate,

Strontium Peroxide,

Magnesium Powder,

Calcium Resinate,

PVC

0.419 : 0.198 : 0.231 :

0.023 : 0.129
[6]

Delay Non-Tracing

Igniter

Calcium Resinate,

Strontium Peroxide,

Magnesium

5% : 90% : 5% [7]

Igniter Composition
Strontium Peroxide,

Polyurethane Resin
88 : 12 [3]

Experimental Protocols
Synthesis of Strontium Peroxide
Objective: To synthesize anhydrous strontium peroxide from strontium nitrate. This protocol is

adapted from established laboratory methods.[6][8][9][10]

Materials:

Strontium nitrate (Sr(NO₃)₂)

3% Hydrogen peroxide (H₂O₂)

Concentrated ammonium hydroxide (NH₄OH)

Distilled water

Beakers

Magnetic stirrer and stir bar

Buchner funnel and filter paper
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Oven or furnace capable of reaching 800 °C

Tube furnace with a controlled atmosphere (dry, CO₂-free oxygen)

Procedure:

Dissolve 5 grams of anhydrous strontium nitrate in 50 mL of 3% hydrogen peroxide.

In a separate beaker, prepare a solution of 7 mL of concentrated aqueous ammonia in 100

mL of water.

While stirring, slowly add the strontium nitrate solution to the ammonia solution. A precipitate

of strontium peroxide octahydrate (SrO₂·8H₂O) will form.

Continue stirring for 30 minutes to ensure complete precipitation.

Collect the precipitate by vacuum filtration using a Buchner funnel.

Wash the precipitate with distilled water to remove any soluble impurities.

To obtain the anhydrous form, heat the strontium peroxide octahydrate at 800 °C for

approximately 4 hours in a tube furnace under a stream of dry, carbon dioxide-free oxygen.

[6]

Allow the anhydrous strontium peroxide to cool to room temperature in a desiccator before

storage.

Measurement of Pyrotechnic Burn Rate
Objective: To determine the linear burn rate of a pyrotechnic composition. This protocol is

based on the strand testing method.[11]

Materials and Equipment:

Pyrotechnic composition to be tested

Press for consolidating the composition into a strand

A tube or "gutter" to hold the strand[4]
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Ignition source (e.g., heated wire)

High-speed camera or optical sensors placed at a known distance apart

Timing device

Procedure:

Press the pyrotechnic composition into a uniform strand of known length and diameter. The

compaction pressure should be recorded as it affects the burn rate.

Place the strand in a suitable holder, such as a V-shaped channel or a tube, to ensure linear

burning.

Position optical sensors or a high-speed camera to record the progression of the flame front

along the strand. The distance between the sensors must be accurately measured.

Ignite one end of the strand using a reliable ignition source.

Record the time it takes for the flame front to travel between the two measurement points.

Calculate the linear burn rate using the formula: Burn Rate = Distance / Time.

Repeat the measurement multiple times to ensure accuracy and calculate the average burn

rate.

Determination of Flame Color Purity
Objective: To quantitatively measure the color purity of a pyrotechnic flame using a

spectrometer. This protocol is based on established methods for pyrotechnic color analysis.[12]

[13][14]

Materials and Equipment:

Pyrotechnic composition to be tested

Spectrometer with a fiber optic input

Collimating lens
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Computer with spectral analysis software

Apparatus to safely burn the pyrotechnic sample

Procedure:

Set up the spectrometer and collimating lens to capture the light emitted from the burning

pyrotechnic sample.

Ignite the pyrotechnic composition in a safe and controlled environment.

Record the emission spectrum of the flame over the visible wavelength range (typically 380-

780 nm).

Using the spectral data, calculate the CIE chromaticity coordinates (x, y) of the flame. The

software accompanying the spectrometer can often perform this calculation.

Plot the chromaticity coordinates on a CIE 1931 chromaticity diagram to visualize the color

purity. The closer the point is to the spectral locus (the outer curved edge of the diagram),

the more saturated and pure the color.

The color purity can be calculated as the ratio of the distance from the white point to the

sample point, to the distance from the white point to the dominant wavelength on the spectral

locus.

Logical Workflow for Oxidizer Evaluation
The following diagram illustrates a logical workflow for the evaluation of a novel oxidizing

agent, such as strontium peroxide, in a pyrotechnic research and development setting.
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(with standard fuels and binders)

Performance Evaluation:
- Burn Rate

- Flame Temperature
- Color Purity (Spectrometry)

Comparative Analysis with
Standard Oxidizers

Optimization of Formulation

Iterative Refinement

Final Characterization and
Application Assessment
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Workflow for Evaluating a Novel Pyrotechnic Oxidizer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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